Cas no 2228668-11-7 (3,6-dichloro-4-(1-methylpiperazin-2-yl)pyridazine)

• Product Name: 3,6-dichloro-4-(1-methylpiperazin-2-yl)pyridazine
• CAS No: 2228668-11-7
• MF: C₉H₁₂Cl₂N₄
• MW: 247.12437915802
• CID: 6212766
• PubChem ID: 165637413
• Update Time: 2025-06-16

3,6-dichloro-4-(1-methylpiperazin-2-yl)pyridazine Chemical and Physical Properties

Names and Identifiers

• 3,6-dichloro-4-(1-methylpiperazin-2-yl)pyridazine
• EN300-1978738
• 2228668-11-7

• Inchi： 1S/C9H12Cl2N4/c1-15-3-2-12-5-7(15)6-4-8(10)13-14-9(6)11/h4,7,12H,2-3,5H2,1H3
• InChI Key： ZJKTUQOPJSYWNQ-UHFFFAOYSA-N
• SMILES： ClC1=C(C=C(N=N1)Cl)C1CNCCN1C

Computed Properties

• Exact Mass: 246.0439018g/mol
• Monoisotopic Mass: 246.0439018g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 41Ų

Additional information on 3,6-dichloro-4-(1-methylpiperazin-2-yl)pyridazine

Introduction to 3,6-dichloro-4-(1-methylpiperazin-2-yl)pyridazine (CAS No. 2228668-11-7)

3,6-dichloro-4-(1-methylpiperazin-2-yl)pyridazine is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the chemical abstracts service number CAS No. 2228668-11-7, has garnered attention due to its potential applications in medicinal chemistry and drug discovery. The molecular structure of this compound consists of a pyridazine core substituted with chloro and methylpiperazine groups, which contribute to its distinct reactivity and biological activity.

The pyridazine moiety is a heterocyclic aromatic ring system that serves as a versatile scaffold in medicinal chemistry. Its nitrogen atoms can engage in hydrogen bonding and coordinate with metal ions, making it a valuable component in the design of bioactive molecules. In 3,6-dichloro-4-(1-methylpiperazin-2-yl)pyridazine, the presence of chlorine atoms at the 3 and 6 positions enhances electrophilicity, facilitating further functionalization and interaction with biological targets. The 1-methylpiperazine group at the 4-position introduces basicity and potential for receptor binding, particularly relevant in the development of central nervous system (CNS) therapeutics.

Recent advancements in pharmaceutical research have highlighted the importance of 3,6-dichloro-4-(1-methylpiperazin-2-yl)pyridazine as a key intermediate in synthesizing novel therapeutic agents. Its structural features make it a promising candidate for modulating various biological pathways, including neurotransmitter systems. Studies have demonstrated its utility in the development of compounds with potential applications in treating neurological disorders such as depression and schizophrenia. The compound's ability to interact with serotonin and dopamine receptors has been particularly noted, suggesting its role in developing next-generation psychotropic drugs.

The synthesis of 3,6-dichloro-4-(1-methylpiperazin-2-yl)pyridazine involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and purity. The chlorination process at the 3 and 6 positions of the pyridazine ring is critical and often requires specialized catalysts or reagents to ensure regioselectivity. Additionally, the introduction of the 1-methylpiperazine group necessitates careful handling to prevent unwanted side reactions. Advances in synthetic methodologies have enabled more efficient and scalable production processes for this compound, making it more accessible for research purposes.

In vitro studies have revealed that 3,6-dichloro-4-(1-methylpiperazin-2-yl)pyridazine exhibits notable pharmacological properties. Its interaction with enzymes and receptors has been investigated to understand its mechanism of action. Preliminary results suggest that it may inhibit certain enzymes involved in inflammation and pain signaling, making it a candidate for developing anti-inflammatory drugs. Furthermore, its binding affinity to specific receptors has been explored for potential applications in treating cognitive disorders.

The compound's structural flexibility allows for further derivatization, enabling researchers to fine-tune its biological activity. By modifying substituents attached to the pyridazine ring or the piperazine moiety, new analogs can be synthesized with enhanced potency or selectivity. This adaptability makes 3,6-dichloro-4-(1-methylpiperazin-2-yl)pyridazine a valuable building block for drug discovery programs aimed at addressing unmet medical needs.

Regulatory considerations are an essential aspect of working with 3,6-dichloro-4-(1-methylpiperazin-2-yl)pyridazine. While it is not classified as a hazardous or controlled substance under current regulations, proper handling procedures must be followed to ensure safety in laboratory settings. Good manufacturing practices (GMP) are recommended for large-scale production to maintain consistency and quality control.

The future prospects of 3,6-dichloro-4-(1-methylpiperazin-2-yl)pyridazine are promising, with ongoing research exploring its potential in various therapeutic areas. Collaborative efforts between academic institutions and pharmaceutical companies are expected to yield innovative derivatives with improved pharmacological profiles. As computational chemistry tools advance, virtual screening methods can be employed to accelerate the discovery process.

In conclusion,3,6-dichloro-4-(1-methylpiperazin-2-yl)pyridazine (CAS No. 2228668-11-7) represents a significant compound in pharmaceutical chemistry with diverse applications. Its unique structural features and biological activity make it a valuable tool for drug development. Continued research efforts will likely uncover new therapeutic possibilities for this compound and its derivatives.